Cas no 881035-06-9 (2-Butanone, 4-[(4-bromophenyl)thio]-)

• Product Name: 2-Butanone, 4-[(4-bromophenyl)thio]-
• CAS No: 881035-06-9
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5226505
• Update Time: 2025-08-05

2-Butanone, 4-[(4-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(4-bromophenyl)thio]-
• 4-((4-Bromophenyl)thio)butan-2-one

• Inchi： 1S/C10H11BrOS/c1-8(12)6-7-13-10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3
• InChI Key： LGMSZOCAHRQDEF-UHFFFAOYSA-N
• SMILES： CC(=O)CCSC1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Butanone, 4-[(4-bromophenyl)thio]-

2-Butanone, 4-[(4-bromophenyl)thio]

The compound with CAS No. 881035-06-9, commonly referred to as 2-Butanone, 4-[(4-bromophenyl)thio], is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a 2-butanone backbone with a 4-bromophenylthio substituent. The presence of the thio group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 2-Butanone, 4-[(4-bromophenyl)thio] in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as an intermediate in the preparation of heterocyclic compounds, which are widely explored in drug discovery. For instance, its use in the formation of sulfur-containing heterocycles has shown promise in anti-inflammatory and anticancer drug development.

The synthesis of 2-Butanone, 4-[(4-bromophenyl)thio] typically involves nucleophilic substitution reactions. The bromine atom in the 4-bromophenyl group acts as a leaving group, enabling the formation of stable thioether linkages. This reaction pathway is highly efficient and can be optimized under mild conditions, making it suitable for large-scale production.

In terms of physical properties, 2-Butanone, 4-[(4-bromophenyl)thio] exhibits a melting point of approximately 78°C and a boiling point around 155°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in solution-phase reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

One of the most intriguing aspects of this compound is its reactivity towards various nucleophiles. The thio group in 2-Butanone, 4-[(4-bromophenyl)thio] can undergo substitution reactions with amines, alcohols, and other nucleophilic agents to form diverse derivatives. These derivatives have found applications in materials science, particularly in the development of novel polymers and coatings with enhanced thermal stability.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-Butanone, 4-[(4-bromophenyl)thio]. Density functional theory (DFT) calculations have revealed that the sulfur atom in the thio group plays a critical role in stabilizing the molecule's electronic configuration. This understanding has paved the way for more precise predictions of reaction outcomes and has facilitated the design of more efficient synthetic routes.

In conclusion, 2-Butanone, 4-[(4-bromophenyl)thio] is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical products. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow further.